3-{[[(5-ethyl-1,3,4-oxadiazol-2-yl)methyl](methyl)amino]methyl}-N-(3-methylphenyl)benzamide

• IUPAC Name: 3-[[(5-ethyl-1,3,4-oxadiazol-2-yl)methyl-methylamino]methyl]-N-(3-methylphenyl)benzamide
• InChI: InChI=1S/C21H24N4O2/c1-4-19-23-24-20(27-19)14-25(3)13-16-8-6-9-17(12-16)21(26)22-18-10-5-7-15(2)11-18/h5-12H,4,13-14H2,1-3H3,(H,22,26)
• InChI Key: BWEUYLOFWDAVJQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)CN(C)CC2=CC(=CC=C2)C(=O)NC3=CC=CC(=C3)C
• Molecular Formula: C21H24N4O2
• Molecular Weight: 364.4 g/mol

Description

1,3,4-Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They exist in four regioisomeric forms and have established their potential for a wide range of applications. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

1,3,4-Oxadiazoles can be prepared by cyclization of the corresponding acyclic semicarbazide or thiosemicarbazide derivatives using a variety of reagents. New synthetic approaches to 1,3,4-oxadiazoles have been developed, such as microwave-assisted synthesis, solid-phase synthesis, Pd-catalyzed, and solvent-free methods.

Molecular Structure Analysis

The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

In a direct annulation of hydrazides with methyl ketones for the synthesis of 1,3,4-oxadiazoles, the use of K2CO3 as a base achieves an unexpected and highly efficient C-C bond cleavage. This reaction is proposed to go through oxidative cleavage of Csp3-H bonds, followed by cyclization and deacylation.

Safety and Hazards

The safety and hazards associated with a specific 1,3,4-oxadiazole derivative would depend on its exact structure. Some oxadiazole derivatives have been found to possess significant biological activity, which could potentially lead to safety concerns if not properly managed.

Future Directions

The field of 1,3,4-oxadiazole research is very active, with new synthetic methods and applications being developed regularly. Future research will likely continue to explore the potential of these compounds in various fields, including medicinal chemistry, material science, and high-energy molecules.